molecular formula C9H10BrClFN B6282415 2-(4-bromo-3-fluorophenyl)azetidine hydrochloride CAS No. 2309458-06-6

2-(4-bromo-3-fluorophenyl)azetidine hydrochloride

Cat. No. B6282415
CAS RN: 2309458-06-6
M. Wt: 266.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

A compound’s description typically includes its chemical formula, molecular weight, and structural formula. It may also include information about its appearance (e.g., color, state of matter) and any distinctive odors .


Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It can include the starting materials, reaction conditions, catalysts, and the overall yield .


Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques used can include X-ray crystallography, NMR spectroscopy, and mass spectrometry .


Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It can include information about its reactivity, what types of reactions it undergoes, and the products of these reactions .


Physical And Chemical Properties Analysis

This involves measuring properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include acidity/basicity, electrophilicity/nucleophilicity, and redox potential .

Mechanism of Action

This term is often used in pharmacology to describe how a drug interacts with the body to produce its effects. It can involve binding to specific receptors, inhibiting enzymes, or interacting with other biological molecules .

Safety and Hazards

This involves identifying any risks associated with handling or exposure to the compound, including toxicity, flammability, and environmental impact. It also includes appropriate safety precautions and first aid measures .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-bromo-3-fluorophenyl)azetidine hydrochloride involves the reaction of 4-bromo-3-fluoroaniline with ethyl 2-bromoacetate to form 2-(4-bromo-3-fluorophenyl)azetidin-3-one, which is then hydrolyzed to form 2-(4-bromo-3-fluorophenyl)azetidine. The final step involves the reaction of 2-(4-bromo-3-fluorophenyl)azetidine with hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "4-bromo-3-fluoroaniline", "ethyl 2-bromoacetate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 4-bromo-3-fluoroaniline in a mixture of water and ethyl acetate.", "Step 2: Add sodium hydroxide to the mixture and stir for 10 minutes.", "Step 3: Add ethyl 2-bromoacetate to the mixture and stir for 2 hours at room temperature.", "Step 4: Acidify the mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 2-(4-bromo-3-fluorophenyl)azetidin-3-one.", "Step 6: Dissolve 2-(4-bromo-3-fluorophenyl)azetidin-3-one in hydrochloric acid and stir for 2 hours at room temperature.", "Step 7: Filter the resulting precipitate and wash with water to obtain 2-(4-bromo-3-fluorophenyl)azetidine hydrochloride." ] }

CAS RN

2309458-06-6

Product Name

2-(4-bromo-3-fluorophenyl)azetidine hydrochloride

Molecular Formula

C9H10BrClFN

Molecular Weight

266.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.